Cas no 1211-05-8 (Nicotinic acid, 1,6-dihydro-4-hydroxy-6-oxo-2-propyl-, ethyl ester)

• Product Name: Nicotinic acid, 1,6-dihydro-4-hydroxy-6-oxo-2-propyl-, ethyl ester
• CAS No: 1211-05-8
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 2656203
• Update Time: 2023-08-06

Nicotinic acid, 1,6-dihydro-4-hydroxy-6-oxo-2-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,6-Dihydro-4-hydroxy-6-oxo-2-propylnicotinic acid ethyl ester
• GJCOGOMPYMFFHP-UHFFFAOYSA-N
• Nicotinic acid, 1,6-dihydro-4-hydroxy-6-oxo-2-propyl-, ethyl ester
• Ethyl 4,6-dihydroxy-2-propylnicotinate #
• ethyl 6-hydroxy-4-oxo-2-propyl-1,4-dihydropyridine-3-carboxylate

• Inchi： 1S/C11H15NO4/c1-3-5-7-10(11(15)16-4-2)8(13)6-9(14)12-7/h6H,3-5H2,1-2H3,(H2,12,13,14)
• InChI Key： GJCOGOMPYMFFHP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC(NC=1CCC)=O)O)=O

Computed Properties

• Exact Mass: 225.1
• Monoisotopic Mass: 225.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6